2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine

• Molecular Formula: C19H27N7S
• Molecular Weight: 385.5 g/mol
• IUPAC Name: N-methyl-4,6-di(piperidin-1-yl)-N-[(E)-thiophen-2-ylmethylideneamino]-1,3,5-triazin-2-amine
• InChI: InChI=1S/C19H27N7S/c1-24(20-15-16-9-8-14-27-16)17-21-18(25-10-4-2-5-11-25)23-19(22-17)26-12-6-3-7-13-26/h8-9,14-15H,2-7,10-13H2,1H3/b20-15+
• InChI Key: QJRMKLQCYQFPNI-HMMYKYKNSA-N
• Isomeric SMILES: CN(C1=NC(=NC(=N1)N2CCCCC2)N3CCCCC3)/N=C/C4=CC=CS4
• SMILES: CN(C1=NC(=NC(=N1)N2CCCCC2)N3CCCCC3)N=CC4=CC=CS4

Description

2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a triazine derivative that has been synthesized using different methods, including condensation and cyclization reactions. The compound has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine is not fully understood. However, studies have suggested that the compound may inhibit the growth of cancer cells by inducing apoptosis, a process of programmed cell death. The compound may also inhibit the replication of viruses by interfering with the viral life cycle.
Biochemical and Physiological Effects:
Studies have shown that 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine has low toxicity and is well-tolerated in laboratory animals. The compound has been shown to have a high binding affinity to certain receptors, which may contribute to its potential therapeutic effects.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine in laboratory experiments is its potential as a selective and potent inhibitor of cancer cell growth and viral replication. However, one of the limitations is the need for further studies to fully understand the mechanism of action and potential side effects of the compound.

Future Directions

There are several potential future directions for research on 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine. One direction is to further investigate the compound's potential as an anticancer agent, particularly in combination with other chemotherapeutic agents. Another direction is to investigate the compound's potential as an antiviral agent against other viruses. Additionally, further studies are needed to fully understand the compound's mechanism of action and potential side effects.

Synthesis Methods

The synthesis of 2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine has been achieved using different methods. One of the commonly used methods is the condensation reaction between 2-amino-4,6-di(piperidin-1-yl)-1,3,5-triazine and thiophene-2-carbaldehyde in the presence of a suitable catalyst. Another method involves the cyclization reaction between 2-amino-4,6-di(piperidin-1-yl)-1,3,5-triazine and 2-thiophenecarboxaldehyde in the presence of a base.

Scientific Research Applications

2-[(2E)-1-methyl-2-(thiophen-2-ylmethylidene)hydrazinyl]-4,6-di(piperidin-1-yl)-1,3,5-triazine has potential applications in scientific research, particularly in the field of medicinal chemistry. The compound has been studied for its potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. The compound has also been studied for its potential as an antiviral agent, with promising results in inhibiting the replication of viruses such as HIV and HCV.